Cas no 1572-59-4 (ethyl 2-diazo-2-nitroacetate)

• Product Name: ethyl 2-diazo-2-nitroacetate
• CAS No: 1572-59-4
• MF: C₄H₅N₃O₄
• MW: 159.100200414658
• CID: 2856533
• PubChem ID: 72765388
• Update Time: 2025-07-22

ethyl 2-diazo-2-nitroacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-diazo-2-nitroacetate
• ethyl nitrodiazoacetate
• EN300-1723572
• 1572-59-4

• Inchi： 1S/C4H5N3O4/c1-2-11-4(8)3(6-5)7(9)10/h2H2,1H3
• InChI Key： LURGPIIPDMTGBZ-UHFFFAOYSA-N
• SMILES： O(C(C(=[N+]=[N-])[N+](=O)[O-])=O)CC

Computed Properties

• Exact Mass: 159.02800565Da
• Monoisotopic Mass: 159.02800565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 74.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on ethyl 2-diazo-2-nitroacetate

Comprehensive Guide to Ethyl 2-Diazo-2-Nitroacetate (CAS No. 1572-59-4): Properties, Applications, and Innovations

Ethyl 2-diazo-2-nitroacetate (CAS No. 1572-59-4) is a versatile organic compound widely recognized for its unique chemical structure and reactivity. This ester derivative, featuring both diazo and nitro functional groups, has garnered significant attention in synthetic chemistry, pharmaceuticals, and materials science. Its molecular formula, C₄H₅N₃O₄, highlights its potential as a building block for complex molecular architectures. Researchers and industries increasingly explore its applications due to its ability to participate in cycloaddition reactions, carbene insertions, and other transformative processes.

The compound’s diazo group (-N₂) is a key driver of its reactivity, enabling it to act as a precursor for carbenes—a property highly valued in catalytic cycles and polymer synthesis. Meanwhile, the nitroacetate moiety enhances its electrophilic character, making it useful in nucleophilic substitution reactions. Recent studies highlight its role in green chemistry initiatives, where it serves as a safer alternative to traditional reagents in C-H functionalization and cross-coupling reactions. These attributes align with the growing demand for sustainable synthetic methodologies.

In the pharmaceutical sector, ethyl 2-nitro-2-diazoacetate (a common synonym) is investigated for its potential in drug discovery. Its ability to form heterocyclic scaffolds—such as pyrazoles and triazoles—makes it invaluable for designing bioactive molecules. For instance, it has been utilized in the synthesis of antiviral and anticancer prototypes, addressing global health challenges. Searches for "nitro-diazo compounds in drug development" and "CAS 1572-59-4 applications" reflect rising interest in this niche.

From a materials science perspective, this compound contributes to advanced polymer networks and photoactive materials. Its photolabile nature allows for controlled release mechanisms, relevant in coatings and adhesives. Innovations in "smart materials" and "light-responsive chemistry" often cite derivatives of ethyl 2-diazo-2-nitroacetate as critical components. Such trends are evident in patent filings and academic publications, reinforcing its industrial relevance.

Handling and storage of ethyl 2-diazo-2-nitroacetate require adherence to standard laboratory protocols. While not classified under restrictive regulations, its stability under inert atmospheres and low temperatures is emphasized in safety data sheets (SDS). Queries like "how to store diazo esters safely" or "nitroacetate stability" frequently arise among practitioners, underscoring the need for clear guidelines.

In summary, CAS No. 1572-59-4 represents a multifaceted tool for modern chemistry. Its dual functionality bridges gaps between academic research and industrial applications, from catalysis to bioconjugation. As synthetic strategies evolve, compounds like ethyl 2-diazo-2-nitroacetate will remain pivotal in addressing scientific and societal demands—whether through eco-friendly synthesis or cutting-edge material design.